4-Methylisoquinolin-8-amine

Catalog No.
S15857711
CAS No.
M.F
C10H10N2
M. Wt
158.20 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-Methylisoquinolin-8-amine

Product Name

4-Methylisoquinolin-8-amine

IUPAC Name

4-methylisoquinolin-8-amine

Molecular Formula

C10H10N2

Molecular Weight

158.20 g/mol

InChI

InChI=1S/C10H10N2/c1-7-5-12-6-9-8(7)3-2-4-10(9)11/h2-6H,11H2,1H3

InChI Key

UFYBJKDBRASTFX-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=CC2=C1C=CC=C2N

XLogP3

1.8

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

1

Exact Mass

158.084398327 g/mol

Monoisotopic Mass

158.084398327 g/mol

Heavy Atom Count

12

Dates

Last modified: 08-15-2024

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